Cas no 116079-22-2 (propane-1,1,2,2-tetrol)

• Product Name: propane-1,1,2,2-tetrol
• CAS No: 116079-22-2
• MF: C₃H₈O₄
• MW: 108.093221664429
• CID: 2614055
• PubChem ID: 21545447
• Update Time: 2025-04-21

propane-1,1,2,2-tetrol Chemical and Physical Properties

Names and Identifiers

• propane-1,1,2,2-tetrol
• DTXCID10566546
• SCHEMBL2599355
• DTXSID20615791
• 116079-22-2

• Inchi： 1S/C3H8O4/c1-3(6,7)2(4)5/h2,4-7H,1H3
• InChI Key： QBJJYRZAHQDNMZ-UHFFFAOYSA-N
• SMILES： OC(C)(C(O)O)O

Computed Properties

• Exact Mass: 108.04225873g/mol
• Monoisotopic Mass: 108.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 58
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 80.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Polyols